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Compound of Interest

Compound Name: 4-Methyl-4-heptanol

Cat. No.: B1345628 Get Quote

An In-depth Technical Guide to 4-Methyl-4-heptanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-4-heptanol (C8H18O), a

tertiary alcohol with applications as a chemical intermediate and building block in various

research and industrial settings, including drug discovery.

Core Chemical and Physical Properties
4-Methyl-4-heptanol is a branched-chain aliphatic alcohol. Its structure, featuring a hydroxyl

group on a tertiary carbon, dictates its chemical reactivity and physical properties. It is an

isomer of octanol and is characterized as a colorless to almost colorless liquid.[1][2]

Table 1: Physicochemical Properties of 4-Methyl-4-heptanol
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1][3][4]

Molecular Weight 130.23 g/mol [1][3][5]

IUPAC Name 4-methylheptan-4-ol [3]

CAS Registry Number 598-01-6 [1][4]

Appearance
Colorless to Almost Colorless

Liquid
[1][2]

Density 0.823 - 0.83 g/cm³ [6][7]

Boiling Point 161 °C (at 760 mmHg) [7]

62 °C (at 12 mmHg) [6][8]

Melting Point -82°C [7][8]

Flash Point 60.6 °C [7]

Refractive Index 1.4250 to 1.4270 [7][8]

Water Solubility 0.03 M [2]

Synthesis and Experimental Protocols
The most common and straightforward method for synthesizing 4-Methyl-4-heptanol is
through a Grignard reaction. This versatile carbon-carbon bond-forming reaction is fundamental

in organic chemistry.

Grignard Synthesis Workflow
The synthesis can be achieved by reacting a propylmagnesium halide with a four-carbon

ketone (like 2-butanone) or a methylmagnesium halide with a seven-carbon ketone (like 4-

heptanone). The reaction involving 4-heptanone and a methyl Grignard reagent is a typical

example.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/products/3B-M0954/598-01-6/4-methyl-4-heptanol/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-4-heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C598016&Mask=2
https://cymitquimica.com/products/3B-M0954/598-01-6/4-methyl-4-heptanol/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-4-heptanol
https://www.scbt.com/p/4-methyl-4-heptanol-598-01-6
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-4-heptanol
https://cymitquimica.com/products/3B-M0954/598-01-6/4-methyl-4-heptanol/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C598016&Mask=2
https://cymitquimica.com/products/3B-M0954/598-01-6/4-methyl-4-heptanol/
https://www.guidechem.com/encyclopedia/4-methyl-4-heptanol-dic170560.html
https://www.myskinrecipes.com/shop/en/aliphatic-alcohols/85447--4-methyl-4-heptanol.html
https://www.lookchem.com/ProductWholeProperty_LCPL242709.htm
https://www.lookchem.com/ProductWholeProperty_LCPL242709.htm
https://www.myskinrecipes.com/shop/en/aliphatic-alcohols/85447--4-methyl-4-heptanol.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6241519_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL242709.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6241519_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL242709.htm
https://www.lookchem.com/ProductWholeProperty_LCPL242709.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6241519_EN.htm
https://www.guidechem.com/encyclopedia/4-methyl-4-heptanol-dic170560.html
https://www.benchchem.com/product/b1345628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Product

4-Heptanone

Reaction in
Anhydrous Ether

Methylmagnesium Bromide
(Grignard Reagent)

Aqueous Workup
(e.g., with H₃O⁺)

Intermediate
Alkoxide

4-Methyl-4-heptanol

Click to download full resolution via product page

Caption: General workflow for the Grignard synthesis of 4-Methyl-4-heptanol.

Experimental Protocol: Grignard Synthesis
This section details a representative protocol for the synthesis of 4-Methyl-4-heptanol from 4-

heptanone and methylmagnesium bromide.

Materials:

Magnesium turnings

Iodine crystal (as initiator)
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Anhydrous diethyl ether

Bromomethane

4-Heptanone (123-19-3)[7]

Aqueous solution of a weak acid (e.g., ammonium chloride) or dilute strong acid (e.g., HCl)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small

crystal of iodine.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Dissolve bromomethane in anhydrous diethyl ether and add it to the dropping funnel. Add a

small amount of the bromomethane solution to the magnesium. The reaction is initiated

when the color of the iodine disappears and bubbling is observed.

Once the reaction has started, add the remaining bromomethane solution dropwise at a rate

that maintains a gentle reflux. After the addition is complete, reflux the mixture for an

additional 30 minutes to ensure complete formation of the Grignard reagent

(methylmagnesium bromide).

Reaction with Ketone: Cool the Grignard reagent solution in an ice bath. Dissolve 4-

heptanone in anhydrous diethyl ether and add it to the dropping funnel.

Add the 4-heptanone solution dropwise to the stirred Grignard reagent. A vigorous reaction

will occur. Control the rate of addition to maintain a gentle reflux.

After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

Workup and Purification: Cool the reaction mixture in an ice bath and slowly add the

aqueous acid solution to quench the reaction and dissolve the magnesium salts, forming the

alcohol.
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Transfer the mixture to a separatory funnel. Separate the ether layer, and extract the

aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

The crude product can be purified by distillation under reduced pressure to yield pure 4-
Methyl-4-heptanol.[6][8]

Applications in Research and Drug Development
While not typically an active pharmaceutical ingredient itself, 4-Methyl-4-heptanol serves as a

valuable building block and intermediate in organic synthesis.

Chemical Intermediate: It is primarily used as an intermediate in the synthesis of other

chemical compounds.[6] Its tertiary alcohol structure allows for specific chemical

transformations. It finds use in the production of plasticizers, lubricants, and surfactants.[6]

Building Block for Drug Discovery: In drug development, complex molecular scaffolds are

often required. As a saturated monohydroxy alcohol, 4-Methyl-4-heptanol can be used as a

starting material or fragment for the synthesis of more complex molecules and lead

compounds.[9][10] Its branched nature can influence the solubility and conformational

properties of larger molecules.[9]

Pheromone Research: While 4-Methyl-4-heptanol itself is not a widely known pheromone,

its isomers, such as 4-methyl-3-heptanol, are significant aggregation pheromones for certain

insects like the smaller European elm bark beetle (Scolytus multistriatus).[11][12] The

synthesis and study of these isomers are active areas of research in chemical ecology, often

requiring stereoselective synthesis methods to obtain specific stereoisomers.[12]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Methyl-4-heptanol is classified as causing serious eye damage.[2][3]

Precautionary Measures:
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Wear protective gloves, protective clothing, and eye/face protection.[2]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Standard laboratory safety protocols should be followed, including working in a well-

ventilated area.

This guide provides foundational knowledge on 4-Methyl-4-heptanol for professionals in

research and development. Its straightforward synthesis and utility as a chemical intermediate

make it a relevant compound in the broader landscape of organic chemistry and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methyl-4-heptanol molecular weight and formula
C8H18O]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345628#4-methyl-4-heptanol-molecular-weight-and-
formula-c8h18o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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